Cas no 714237-94-2 (Methyl 2,5-dicyanobenzoate)

Methyl 2,5-dicyanobenzoate structure

Product Name:Methyl 2,5-dicyanobenzoate

CAS No:714237-94-2

Molecular Formula:C₁₀H₆N₂O₂

Molecular Weight:186.16684

MDL:MFCD11110633

CID:1035820

PubChem ID:55265620

Methyl 2,5-dicyanobenzoate Properties

Names and Identifiers

- Methyl 2,5-dicyanobenzoate
- AK118833
- FT-0686243
- KB-255303
- QC-803
- RW3338
- Methyl2,5-dicyanobenzoate
- A866446
- EN300-2629699
- Z1198313979
- AKOS006309562
- DTXSID50717156
- 714237-94-2
- AB20095
- DB-370717
- A10121
- +Expand
- MDL： MFCD11110633
- InChIKey： BVUXZERFSVCPBC-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H6N2O2/c1-14-10(13)9-4-7(5-11)2-3-8(9)6-12/h2-4H,1H3
- SMILES： COC(=O)C1=C(C=CC(=C1)C#N)C#N

Computed Properties

Exact Mass: 186.042927438g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 186.042927438g/mol
Heavy Atom Count: 14
Complexity: 320
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.2
Topological Polar Surface Area: 73.9Å²

Methyl 2,5-dicyanobenzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00FHKU-50mg	Methyl 2,5-dicyanobenzoate	714237-94-2	95%	50mg	$155.00
A2B Chem LLC	AH21822-50mg	Methyl 2-cyano-5-isocyanobenzoate	714237-94-2	95%	50mg	$119.00	2024-04-19
Aaron	AR00FHT6-50mg	Methyl 2,5-dicyanobenzoate	714237-94-2	95%	50mg	$134.00
abcr	AB481322-250mg	Methyl 2-cyano-5-isocyanobenzoate; .	714237-94-2		250mg	€310.00
Alichem	A019095071-1g	Methyl 2,5-dicyanobenzoate	714237-94-2	95%	1g	$268.00	2023-09-01
Ambeed	A719293-5g	Methyl 2,5-dicyanobenzoate	714237-94-2	95+%	5g	$1035.0
Chemenu	CM132675-1g	methyl 2,5-dicyanobenzoate	714237-94-2	95%	1g	$318	2024-07-24
Crysdot LLC	CD12040344-250mg	Methyl 2,5-dicyanobenzoate	714237-94-2	95+%	250mg	$215	2024-07-24
Enamine	EN300-2629699-0.05g	methyl 2,5-dicyanobenzoate	714237-94-2	95%	0.05g	$79.0	2024-06-18
eNovation Chemicals LLC	Y0992583-5g	methyl 2,5-dicyanobenzoate	714237-94-2	95%	5g	$1150	2022-10-11

Methyl 2,5-dicyanobenzoate Suppliers

Shanghai chemsoon Biotechnology Co., Ltd

Audited Supplier

(CAS:714237-94-2)

MR./MRS.:ZHAO JING LI

Phone:17558870519

Email:sales02@chemsoon.com

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714237-94-2 (Methyl 2,5-dicyanobenzoate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:714237-94-2)Methyl 2,5-dicyanobenzoate

Purity:99%

Quantity:5g

Price($):932.0